Cas no 1806490-20-9 (3-Fluoro-4-methyl-5-nitromandelic acid)

• Product Name: 3-Fluoro-4-methyl-5-nitromandelic acid
• CAS No: 1806490-20-9
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 4942214
• Update Time: 2025-10-30

3-Fluoro-4-methyl-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-5-nitromandelic acid

• Inchi： 1S/C9H8FNO5/c1-4-6(10)2-5(8(12)9(13)14)3-7(4)11(15)16/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： OQSVLFVBZQYQSP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C)[N+](=O)[O-])C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Additional information on 3-Fluoro-4-methyl-5-nitromandelic acid

Introduction to 3-Fluoro-4-methyl-5-nitromandelic Acid (CAS No. 1806490-20-9)

3-Fluoro-4-methyl-5-nitromandelic acid (CAS No. 1806490-20-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro, methyl, and nitro substituent on the aromatic ring, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Fluoro-4-methyl-5-nitromandelic acid is C₁₀H₉FO₃N, and it has a molecular weight of approximately 216.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of applications in both academic research and industrial settings.

In the field of pharmaceutical research, 3-Fluoro-4-methyl-5-nitromandelic acid has been investigated for its potential as an intermediate in the synthesis of novel drugs. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of mandelic acid with fluoro and nitro substituents demonstrated significant inhibition of cancer cell growth in vitro. This finding highlights the potential of 3-Fluoro-4-methyl-5-nitromandelic acid as a building block for developing new therapeutic agents.

Beyond pharmaceutical applications, 3-Fluoro-4-methyl-5-nitromandelic acid has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials, such as organic semiconductors and optoelectronic devices. Researchers at the University of California, Berkeley, have explored the use of similar compounds in the fabrication of organic photovoltaic cells. Their findings suggest that the presence of fluoro and nitro groups can enhance the charge transport properties of these materials, leading to improved device performance.

The synthesis of 3-Fluoro-4-methyl-5-nitromandelic acid typically involves a multi-step process that begins with the nitration of an appropriately substituted benzene derivative. Subsequent steps may include reduction reactions to introduce the carboxylic acid functionality and fluorination to achieve the desired substituent pattern. The specific synthetic route can vary depending on the availability of starting materials and the desired purity and yield of the final product.

In terms of safety and handling, while 3-Fluoro-4-methyl-5-nitromandelic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible substances.

The market demand for 3-Fluoro-4-methyl-5-nitromandelic acid is expected to grow in response to increasing research activities in pharmaceuticals and materials science. Key players in the chemical industry are investing in the development of efficient synthetic methods to meet this demand. For example, companies such as Sigma-Aldrich and Alfa Aesar offer high-purity grades of this compound for research purposes.

In conclusion, 3-Fluoro-4-methyl-5-nitromandelic acid (CAS No. 1806490-20-9) is a versatile compound with significant potential across multiple scientific disciplines. Its unique molecular structure and favorable properties make it an important intermediate in the synthesis of novel drugs and functional materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.